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  4. 6-Tert-butyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
6-Tert-butyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile 6-Tert-butyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 313379-63-4
VCID: VC0389191
InChI: InChI=1S/C27H28N2O2S2/c1-27(2,3)18-9-12-22-20(14-18)25(24-6-5-13-32-24)21(15-28)26(29-22)33-16-23(30)17-7-10-19(31-4)11-8-17/h5-8,10-11,13,18H,9,12,14,16H2,1-4H3
SMILES: CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC=C(C=C3)OC)C#N)C4=CC=CS4
Molecular Formula: C27H28N2O2S2
Molecular Weight: 476.7g/mol

6-Tert-butyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

CAS No.: 313379-63-4

Main Products

VCID: VC0389191

Molecular Formula: C27H28N2O2S2

Molecular Weight: 476.7g/mol

6-Tert-butyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile - 313379-63-4

CAS No. 313379-63-4
Product Name 6-Tert-butyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
Molecular Formula C27H28N2O2S2
Molecular Weight 476.7g/mol
IUPAC Name 6-tert-butyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
Standard InChI InChI=1S/C27H28N2O2S2/c1-27(2,3)18-9-12-22-20(14-18)25(24-6-5-13-32-24)21(15-28)26(29-22)33-16-23(30)17-7-10-19(31-4)11-8-17/h5-8,10-11,13,18H,9,12,14,16H2,1-4H3
Standard InChIKey ULYSMTOKUQVJHC-UHFFFAOYSA-N
SMILES CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC=C(C=C3)OC)C#N)C4=CC=CS4
Canonical SMILES CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC=C(C=C3)OC)C#N)C4=CC=CS4
PubChem Compound 3813287
Last Modified Nov 11 2021
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